Cas no 84948-17-4 ([1,1'-Biphenyl]-4,4'-diyl diacrylate)

• Product Name: [1,1'-Biphenyl]-4,4'-diyl diacrylate
• CAS No: 84948-17-4
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 2449242
• PubChem ID: 22235103
• Update Time: 2025-07-14

[1,1'-Biphenyl]-4,4'-diyl diacrylate Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(acryloyl)biphenyl
• [1,1'-Biphenyl]-4,4'-diyl diacrylate
• Bisacrylic acid 4,4'-biphenyldiyl ester
• 1,1′-[1,1′-Biphenyl]-4,4′-diyl di-2-propenoate (ACI)
• 2-Propenoic acid, [1,1′-biphenyl]-4,4′-diyl ester (9CI)
• 1,1′-Biphenyl-4,4′-diyl bisacrylate
• 4,4′-Biphenyldiol diacrylate
• 4,4′-Bis(acryloyl)biphenyl
• 4,4′-Bis(acryloyloxy)-1,1′-biphenylene
• 4,4′-Bis(acryloyloxy)biphenyl
• [1,1′-Biphenyl]-4,4′-diyl 2-propenoate
• F72634
• [4-(4-prop-2-enoyloxyphenyl)phenyl] prop-2-enoate
• BS-51319
• LCZC1144
• 84948-17-4
• [1,1'-Biphenyl]-4,4'-diyldiacrylate
• 4'-(((vinyloxy)carbonyl)oxy)-[1,1'-biphenyl]-4-yl acrylate
• MFCD30187307
• SCHEMBL802752
• OVCJXJDRQQBETG-UHFFFAOYSA-N

• Inchi： 1S/C18H14O4/c1-3-17(19)21-15-9-5-13(6-10-15)14-7-11-16(12-8-14)22-18(20)4-2/h3-12H,1-2H2
• InChI Key： OVCJXJDRQQBETG-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1C=CC(=CC=1)C1C=CC(=CC=1)OC(C=C)=O

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 4.2

Additional information on [1,1'-Biphenyl]-4,4'-diyl diacrylate

Comprehensive Analysis of [1,1'-Biphenyl]-4,4'-diyl diacrylate (CAS No. 84948-17-4)

[1,1'-Biphenyl]-4,4'-diyl diacrylate (CAS No. 84948-17-4) is a high-performance photopolymerizable monomer widely used in advanced material science and industrial applications. This compound, characterized by its biphenyl core and diacrylate functional groups, exhibits exceptional reactivity under UV light, making it a critical component in 3D printing resins, optical coatings, and adhesive formulations. Its molecular structure enables cross-linking reactions that enhance mechanical strength and thermal stability, aligning with the growing demand for sustainable materials and high-precision manufacturing.

In recent years, the surge in eco-friendly polymer research has spotlighted [1,1'-Biphenyl]-4,4'-diyl diacrylate as a candidate for green chemistry applications. Researchers are exploring its potential in biodegradable composites and low-energy curing systems, addressing concerns about environmental impact. The compound’s compatibility with renewable feedstocks further supports its role in circular economy initiatives, a topic frequently searched in academic and industrial forums.

From a technical perspective, the dual acrylate groups in CAS No. 84948-17-4 facilitate rapid polymerization, a feature highly valued in fast-curing coatings and microfabrication. Its low volatility and high purity make it suitable for electronics, such as flexible displays and printed circuits, where precision is paramount. These attributes resonate with trending searches like "high-performance monomers for electronics" and "UV-curable materials for advanced manufacturing."

Safety and regulatory compliance are also critical considerations. While [1,1'-Biphenyl]-4,4'-diyl diacrylate is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure workplace safety. This aligns with frequent queries about "safe handling of acrylate monomers" and "material safety data sheets (MSDS)" in professional databases.

In summary, [1,1'-Biphenyl]-4,4'-diyl diacrylate (CAS No. 84948-17-4) represents a versatile and forward-looking chemical solution, bridging gaps between innovation, sustainability, and industrial efficiency. Its applications span cutting-edge fields, from additive manufacturing to renewable energy technologies, making it a compound of enduring relevance in modern material science.